Cas no 2229149-01-1 (1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229149-01-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6318377
• PubChem ID: 165645392
• Update Time: 2025-10-18

1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine
• EN300-1936292
• 2229149-01-1
• 1-[(2-bromo-5-methoxyphenyl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C12H16BrNO/c1-14-12(5-6-12)8-9-7-10(15-2)3-4-11(9)13/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： VLJANAZFQXUYAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC1(CC1)NC)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229149-01-1)

1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229149-01-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine is composed of a cyclopropane ring, a brominated phenyl group, and a methoxy substituent. These functional groups contribute to its distinct pharmacological properties and biological activities. The presence of the bromine atom and the methoxy group on the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with specific biological targets.

Recent studies have explored the potential of 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine as a lead compound for drug discovery. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and cancer.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine exhibits selective binding to a specific GPCR subtype, which could be leveraged for the development of targeted therapies. The compound's ability to modulate this receptor with high affinity and selectivity suggests its potential as a therapeutic agent for treating conditions associated with GPCR dysregulation.

Beyond its interactions with GPCRs, 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic profile of 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine has been another focus of recent research. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine has been used as a tool compound in chemical biology research. Its unique structure allows researchers to probe the functional roles of specific receptors and signaling pathways in cellular models. This application has provided valuable insights into the mechanisms underlying various biological processes and diseases.

The synthesis of 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine involves several well-established organic reactions. The key steps include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the introduction of the brominated phenyl group via a Suzuki coupling reaction. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for both research and development purposes.

In conclusion, 1-(2-bromo-5-methoxyphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229149-01-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct pharmacological properties that make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover its full potential in various biological contexts, highlighting its significance in advancing our understanding of disease mechanisms and developing innovative treatments.